Cas no 1601015-21-7 (1-(3-Oxo-3,4-dihydropyrazin-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(3-Oxo-3,4-dihydropyrazin-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 1601015-21-7
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 5047511
• Update Time: 2025-06-28

1-(3-Oxo-3,4-dihydropyrazin-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-oxo-3,4-dihydropyrazin-2-yl)pyrrolidine-3-carboxylic acid
• 1-(2-oxo-1H-pyrazin-3-yl)pyrrolidine-3-carboxylic acid
• 1-(3-Oxo-3,4-dihydropyrazin-2-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C9H11N3O3/c13-8-7(10-2-3-11-8)12-4-1-6(5-12)9(14)15/h2-3,6H,1,4-5H2,(H,11,13)(H,14,15)
• InChI Key： KHSXEVJKCDTAFI-UHFFFAOYSA-N
• SMILES： OC(C1CN(C2C(NC=CN=2)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: -1.1
• Topological Polar Surface Area: 82

Additional information on 1-(3-Oxo-3,4-dihydropyrazin-2-yl)pyrrolidine-3-carboxylic acid

Introduction to 1-(3-Oxo-3,4-dihydropyrazin-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 1601015-21-7)

1-(3-Oxo-3,4-dihydropyrazin-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 1601015-21-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of the chemical properties, biological activities, and recent research developments surrounding this compound.

The molecular structure of 1-(3-Oxo-3,4-dihydropyrazin-2-yl)pyrrolidine-3-carboxylic acid is composed of a pyrrolidine ring linked to a pyrazine moiety through a carboxylic acid group. The presence of the oxo group on the pyrazine ring and the carboxylic acid functionality on the pyrrolidine ring contribute to its distinct chemical and biological properties. These structural elements make it an attractive candidate for drug development due to its potential for modulating various biological targets.

In terms of chemical synthesis, 1-(3-Oxo-3,4-dihydropyrazin-2-yl)pyrrolidine-3-carboxylic acid can be synthesized through a series of well-defined chemical reactions. One common approach involves the condensation of a suitable pyrazine derivative with a pyrrolidine carboxylic acid precursor. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic and industrial research.

The biological activities of 1-(3-Oxo-3,4-dihydropyrazin-2-yl)pyrrolidine-3-carboxylic acid have been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its potential as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in numerous inflammatory diseases. This makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(3-Oxo-3,4-dihydropyrazin-2-yl)pyrrolidine-3-carboxylic acid has also demonstrated potential as an antiviral agent. Studies have indicated that it can interfere with the replication cycle of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism by which it exerts its antiviral effects is not yet fully understood but is believed to involve modulation of viral protein synthesis or inhibition of viral entry into host cells.

In addition to its therapeutic applications, 1-(3-Oxo-3,4-dihydropyrazin-2-yl)pyrrolidine-3-carboxylic acid has been explored for its use in diagnostic imaging. The compound can be labeled with radioisotopes or fluorescent tags to create imaging agents that can be used to visualize specific biological processes or disease markers. This dual functionality as both a therapeutic and diagnostic agent makes it particularly valuable in the development of targeted therapies.

The safety profile of 1-(3-Oxo-3,4-dihydropyrazin-2-yl)pyrrolidine-3-carboxylic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 1-(3-Oxo-3,4-dihydropyrazin-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 1601015-21-7) is a multifaceted compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure and diverse biological activities make it an exciting area of ongoing research. As more studies are conducted and new findings emerge, this compound is likely to play an increasingly important role in the development of novel therapeutics and diagnostic tools.